Cas no 28134-21-6 (Piperidine,1-(methylbenzoyl)- (9CI))

• Product Name: Piperidine,1-(methylbenzoyl)- (9CI)
• CAS No: 28134-21-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 285608
• PubChem ID: 83672
• Update Time: 2025-04-19

Piperidine,1-(methylbenzoyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(methylbenzoyl)- (9CI)
• SCHEMBL257545
• BRD-K07582751-001-01-4
• (4-methylphenyl)-piperidin-1-ylmethanone
• ChemDiv3_001799
• AI3-31640
• 1-(4-methylbenzoyl)piperidine
• NSC-38133
• AKOS001630686
• Piperidine, 1-(4-methylbenzoyl)-
• HMS1478B17
• SR-01000454295
• SR-01000454295-1
• Methanone,(4-methylphenyl)-1-piperidinyl-
• N-Toluoyl piperidine
• AQ-390/09693049
• DTXSID60877250
• 28134-21-6
• NSC 38133
• 13707-23-8
• Methanone, (4-methylphenyl)-1-piperidinyl-
• IDI1_020765
• 1-Piperidinyl(p-tolyl)methanone
• piperidin-1-yl(p-tolyl)methanone
• NSC38133

• Inchi： 1S/C13H17NO/c1-11-5-7-12(8-6-11)13(15)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
• InChI Key： JHOMIXKATLMPEJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 203.131
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.065
• Boiling Point: 348.8°Cat760mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.553